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Compound of Interest

Compound Name: 2,3,5,5-Tetramethylhexanal

CAS No.: 68391-29-7

Cat. No.: B8736681

Get Quote

Executive Summary
3,5,5-Trimethylhexanal (CAS 5435-64-3), commonly referred to as TMH Aldehyde, is a high-

value C9 oxo-aldehyde derived from the hydroformylation of diisobutylene. Distinguished by its

sterically hindered neopentyl-like tail and a reactive formyl headgroup, TMH Aldehyde serves

as a critical intermediate in the synthesis of high-performance lubricants, specialty plasticizers,

and pharmaceutical building blocks.

This guide provides a rigorous analysis of its molecular architecture, industrial synthesis via the

Oxo process, and its divergent reactivity profile. It is designed to equip researchers and

process engineers with the data required to integrate TMH Aldehyde into advanced synthesis

workflows.

Molecular Architecture & Physical Properties[1][2]
Structural Analysis
The carbon skeleton of 3,5,5-trimethylhexanal is characterized by a high degree of branching.

[1] The structure comprises a six-carbon chain with a gem-dimethyl (quaternary) substitution at
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the C5 position and a methyl group at the C3 position.

IUPAC Name: 3,5,5-Trimethylhexanal SMILES:CC(CC=O)CC(C)(C)C Molecular Formula:

C₉H₁₈O[1][2][3][4][5]

The steric bulk provided by the tert-butyl moiety at the tail (C5 position) imparts significant

hydrolytic and oxidative stability to its downstream derivatives (e.g., esters), a property highly

prized in synthetic lubricant applications.

Physicochemical Data Table[2]
Property Value Unit Condition

Molecular Weight 142.24 g/mol -

CAS Number 5435-64-3 - -

Boiling Point 173 (approx.) °C 760 mmHg

Boiling Point

(Reduced)
67–68 °C 2.5 mmHg

Density 0.817 – 0.820 g/mL 25 °C

Flash Point 47 (116) °C (°F) Closed Cup

Vapor Pressure ~0.14 mmHg 25 °C

LogP (Octanol/Water) 2.7 - Estimated

Appearance Colorless Liquid - -

Odor Profile
Aldehydic, Green,

Citrus
- -

Spectroscopic Identification (Diagnostic Signals)
For researchers validating purity via NMR, look for these characteristic shifts:

¹H NMR (CDCl₃):

δ 9.6–9.8 ppm: Triplet (or doublet of doublets), 1H, Aldehyde proton (-CHO).
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δ 0.9 ppm: Singlet, 9H, tert-butyl group (-(CH₃)₃).

δ 2.2–2.4 ppm: Multiplet, 2H, α-methylene protons (-CH₂-CHO).

Synthesis: The Oxo Process (Hydroformylation)[7]
The industrial production of TMH Aldehyde relies on the hydroformylation of Diisobutylene

(2,4,4-trimethyl-1-pentene). This reaction, catalyzed by Cobalt or Rhodium complexes, involves

the net addition of syngas (CO + H₂) across the olefinic double bond.

Reaction Mechanism
The feedstock, commercial diisobutylene, is primarily 2,4,4-trimethyl-1-pentene. The

hydroformylation typically occurs at the terminal carbon (anti-Markovnikov addition) to yield the

primary aldehyde.

Feedstock: Diisobutylene (C₈H₁₆).

Reagents: Carbon Monoxide (CO) + Hydrogen (H₂).

Catalyst: Rhodium-phosphine complexes (modern low-pressure process) or Cobalt

carbonyls (traditional high-pressure process).

Product: 3,5,5-Trimethylhexanal (C₉H₁₈O).[1][2][3][4][5][6][7]

Process Flow Visualization
The following diagram illustrates the conversion of diisobutylene to TMH aldehyde and its

subsequent fractionation.
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Figure 1: Industrial hydroformylation workflow for TMH Aldehyde production.

Reactivity Profile & Applications
As a C9 aldehyde, TMH Aldehyde sits at a divergence point in chemical synthesis. Its aldehyde

functionality allows for oxidation, reduction, and condensation reactions, while its branched

alkyl chain provides unique physical properties (low viscosity, high stability) to the resulting

derivatives.

Key Transformations
Oxidation to Isononanoic Acid:

Reaction: R-CHO + ½O₂ → R-COOH.

Application: 3,5,5-Trimethylhexanoic acid is a precursor for polyol ester lubricants (used in

refrigeration and aviation turbines) due to its excellent thermal stability.

Hydrogenation to Isononyl Alcohol:

Reaction: R-CHO + H₂ → R-CH₂OH.

Application: Precursor for di-isononyl phthalate (DINP) or adipate plasticizers, offering low

volatility in PVC.

Reductive Amination:

Reaction: R-CHO + NH₃/H₂ → Amines.

Application: Synthesis of specialty surfactants and corrosion inhibitors.

Reactivity Network Diagram
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Figure 2: Primary chemical divergence pathways for TMH Aldehyde.

Handling, Safety, and Storage[1][3]
Trustworthiness Protocol: The following safety data is synthesized from standard Safety Data

Sheets (SDS) and REACH dossiers. Always consult the specific SDS from your supplier before

handling.

Hazard Identification
GHS Classification: Flammable Liquid (Category 3), Skin Irritant (Category 2), Eye Irritant

(Category 2A).

Flash Point: ~47°C (Closed Cup).

Storage Stability: Aldehydes are prone to autoxidation upon exposure to air, forming

carboxylic acids.

Protocol: Store under an inert atmosphere (Nitrogen or Argon).

Temperature: Cool, well-ventilated area (2–8°C recommended for long-term analytical

standards; ambient for bulk industrial).
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Toxicology Overview
Acute Toxicity: Generally low acute oral and dermal toxicity.

Genotoxicity: Ames test negative; not considered genotoxic [1].

Sensitization: Classified as a potential skin sensitizer in some jurisdictions; handle with nitrile

gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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